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Compound of Interest

Compound Name:
4-Hydroxy-2,5-

dimethylbenzonitrile

Cat. No.: B1344278 Get Quote

An In-depth Technical Guide on 4-Hydroxy-2,5-dimethylbenzonitrile

For researchers, scientists, and professionals in drug development, a precise understanding of

the fundamental properties of chemical compounds is paramount. This guide provides core

information on 4-Hydroxy-2,5-dimethylbenzonitrile, a molecule of interest in various research

and development applications.

Physicochemical Data
The essential physicochemical properties of 4-Hydroxy-2,5-dimethylbenzonitrile are

summarized below. These data are critical for experimental design, reaction stoichiometry, and

analytical characterization.

Property Value Source

Molecular Formula C₉H₉NO [1]

Molecular Weight 147.17 g/mol [1][2]

IUPAC Name
4-Hydroxy-2,5-

dimethylbenzonitrile
[3]

CAS Number 85223-94-5 [1][3]
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Molecular Structure
The structural arrangement of atoms within 4-Hydroxy-2,5-dimethylbenzonitrile is a key

determinant of its chemical reactivity and biological activity. The diagram below illustrates the

connectivity of the atoms in the molecule.

Caption: Molecular structure of 4-Hydroxy-2,5-dimethylbenzonitrile.

This technical guide provides a summary of the molecular weight and formula for 4-Hydroxy-
2,5-dimethylbenzonitrile based on publicly available data. For experimental applications, it is

recommended to consult a comprehensive safety data sheet (SDS) and validated analytical

data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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